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Compound of Interest

Compound Name: Δ2-Cefdinir

Cat. No.: B1145412 Get Quote

Δ2-Cefdinir: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Δ2-Cefdinir is a known process-related impurity of Cefdinir, a third-generation cephalosporin

antibiotic. This technical guide provides a detailed overview of the chemical structure,

properties, and synthesis of Δ2-Cefdinir. The document is intended to serve as a

comprehensive resource for researchers, scientists, and drug development professionals

involved in the quality control, synthesis, and analysis of Cefdinir and its related substances.

While Cefdinir exhibits broad-spectrum antibacterial activity by inhibiting bacterial cell wall

synthesis, information on the specific biological activity of Δ2-Cefdinir is not readily available in

published literature, suggesting it is primarily monitored as an impurity.

Chemical Structure and Properties
Δ2-Cefdinir is an isomer of Cefdinir, differing in the position of the double bond within the

dihydrothiazine ring of the cephalosporin core. This structural change can impact its chemical

and biological properties.

Chemical Structure:

(6R, 7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-5-

thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
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Table 1: Chemical and Physical Properties of Δ2-Cefdinir

Property Value Reference

Molecular Formula C₁₄H₁₃N₅O₅S₂ --INVALID-LINK--

Molecular Weight 395.42 g/mol --INVALID-LINK--

CAS Number 934986-49-9 --INVALID-LINK--

Appearance Off-White to Pale Yellow Solid
Inferred from Cefdinir

properties

Melting Point >180°C (decomposes)

Data for Cefdinir, specific data

for Δ2-Cefdinir not available. --

INVALID-LINK--

Solubility

Specific data for Δ2-Cefdinir is

not available. Cefdinir is

slightly soluble in dilute HCl

and sparingly soluble in 0.1 M

pH 7.0 phosphate buffer.[1][2]

[1][2]

Table 2: Comparative Physicochemical Properties of Cefdinir

Property Value Reference

Molecular Formula C₁₄H₁₃N₅O₅S₂ [3]

Molecular Weight 395.41 g/mol [3]

CAS Number 91832-40-5 [3]

Melting Point 170°C (decomposes) [3][4]

pKa 9.70 [3]

UV max (pH 7 phosphate

buffer)
223, 286 nm [3]

Synthesis of Δ2-Cefdinir
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Δ2-Cefdinir is synthesized from Cefdinir through a base-catalyzed isomerization reaction. The

following experimental protocol is based on the procedure described in the scientific literature.

Experimental Protocol: Synthesis of Δ2-Cefdinir
Materials:

Silylated Cefdinir

Triethylamine

Methylene chloride

Apparatus for chemical synthesis under an inert atmosphere

Procedure:

Silylated Cefdinir is treated with triethylamine in methylene chloride.

The reaction progress is monitored using High-Performance Liquid Chromatography (HPLC).

Upon completion of the reaction, where approximately 60% of Δ2-Cefdinir is formed, the

product is purified by acid-base treatment.

This process yields the final compound with a reported yield of 48%.

Note: This method provides a more selective approach for the preparation of Δ2-Cefdinir.

Biological Activity and Mechanism of Action
There is a lack of specific data in the public domain regarding the biological activity, mechanism

of action, and potential signaling pathways of Δ2-Cefdinir. As a process-related impurity, it is

generally considered an undesirable byproduct of Cefdinir synthesis. The focus in

pharmaceutical manufacturing is on controlling and minimizing the levels of such impurities.

The parent compound, Cefdinir, is a bactericidal antibiotic that functions by inhibiting the

synthesis of the bacterial cell wall.[5] It achieves this by binding to and inactivating penicillin-

binding proteins (PBPs), which are essential enzymes involved in the final steps of
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peptidoglycan synthesis.[5] Cefdinir is stable in the presence of some β-lactamase enzymes,

which contributes to its broad spectrum of activity against both Gram-positive and Gram-

negative bacteria.[5]

Visualization of Synthesis and Logical Relationships
Synthesis Workflow of Δ2-Cefdinir
The following diagram illustrates the workflow for the synthesis of Δ2-Cefdinir from Cefdinir.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.hhs.texas.gov/sites/default/files/documents/doing-business-with-hhs/provider-portal/facilities-regulation/psychiatric/monograph/cefdinir-omnicef-monograph.pdf
https://www.hhs.texas.gov/sites/default/files/documents/doing-business-with-hhs/provider-portal/facilities-regulation/psychiatric/monograph/cefdinir-omnicef-monograph.pdf
https://www.benchchem.com/product/b1145412?utm_src=pdf-body
https://www.benchchem.com/product/b1145412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Δ2-Cefdinir
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Purification
(Acid-Base Treatment)
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Click to download full resolution via product page

Caption: Synthesis of Δ2-Cefdinir from Cefdinir.

Logical Relationship of Cefdinir and Δ2-Cefdinir
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The diagram below depicts the relationship between Cefdinir and its process-related impurity,

Δ2-Cefdinir.

Relationship of Cefdinir and Δ2-Cefdinir
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Caption: Cefdinir and its impurity, Δ2-Cefdinir.

Conclusion
Δ2-Cefdinir is a significant process-related impurity in the manufacturing of Cefdinir. A

thorough understanding of its chemical structure, properties, and synthesis is essential for the

development of robust analytical methods for its detection and quantification, as well as for the

optimization of the Cefdinir synthesis process to minimize its formation. Further research into

the potential biological activity and toxicological profile of Δ2-Cefdinir would be beneficial for a

complete risk assessment. This guide provides a foundational resource for professionals

working with Cefdinir, enabling better quality control and ensuring the safety and efficacy of the

final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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